![molecular formula C9H9FO2 B6150989 3-ethyl-2-fluorobenzoic acid CAS No. 113282-90-9](/img/no-structure.png)
3-ethyl-2-fluorobenzoic acid
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Description
3-Ethyl-2-fluorobenzoic acid is a derivative of benzoic acid where one of the hydrogen atoms on the benzene ring is replaced by a fluorine atom and an ethyl group is attached to the carbon next to the fluorine . It is used as an intermediate in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a fluorine atom and an ethyl group attached to adjacent carbons, and a carboxylic acid group attached to the benzene ring . The molecular weight is 168.17 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties are not provided in the available literature.Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-2-fluorobenzoic acid can be achieved through a multi-step process involving the introduction of the ethyl and fluorine groups onto a benzene ring, followed by carboxylation to form the final product.", "Starting Materials": [ "Benzene", "Ethyl bromide", "Potassium fluoride", "Carbon dioxide", "Sodium hydroxide", "Sulfuric acid", "Sodium bicarbonate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Ethylation of benzene using ethyl bromide and potassium fluoride as a base to form 3-ethylbenzene.", "Step 2: Fluorination of 3-ethylbenzene using hydrogen fluoride and sulfuric acid to form 3-ethyl-2-fluorotoluene.", "Step 3: Oxidation of 3-ethyl-2-fluorotoluene using potassium permanganate to form 3-ethyl-2-fluorobenzaldehyde.", "Step 4: Reduction of 3-ethyl-2-fluorobenzaldehyde using sodium borohydride to form 3-ethyl-2-fluorobenzyl alcohol.", "Step 5: Oxidation of 3-ethyl-2-fluorobenzyl alcohol using sodium chlorite and acetic acid to form 3-ethyl-2-fluorobenzoic acid.", "Step 6: Neutralization of the reaction mixture using sodium hydroxide and extraction of the product using methanol and diethyl ether.", "Step 7: Purification of the product using recrystallization or column chromatography." ] } | |
CAS RN |
113282-90-9 |
Molecular Formula |
C9H9FO2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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